Cas no 756824-22-3 (1,2-bis(diphenylphosphino)-1'-(diisopropylphosphino)-3',4-di-tert-butyl ferrocene)

• Product Name: 1,2-bis(diphenylphosphino)-1'-(diisopropylphosphino)-3',4-di-tert-butyl ferrocene
• CAS No: 756824-22-3
• MF: C₃₀H₂₈FeO₄P₂
• MW: 570.333451271057
• MDL: MFCD09971740
• CID: 3162185
• Update Time: 2025-05-19

1,2-bis(diphenylphosphino)-1'-(diisopropylphosphino)-3',4-di-tert-butyl ferrocene Chemical and Physical Properties

Names and Identifiers

• 1,2-bis(diphenylphosphino)-1'-(diisopropylphosphino)-3',4-di-tert-butyl ferrocene
• 1,1'-Bis[bis(5-Methyl-2-furanyl) phosphino]ferrocene, 98% HiersoPHOS-3
• 1,1'-Bis[bis(5-methyl-2-furanyl)phosphino]ferrocene
• 1,1''-Bis[bis(5-methyl-2-furanyl)phosphino]ferrocene

• MDL： MFCD09971740
• Inchi： 1S/2C15H14O2P.Fe/c2*1-11-7-9-14(16-11)18(13-5-3-4-6-13)15-10-8-12(2)17-15;/h2*3-10H,1-2H3;
• InChI Key： DDQMAPLXZVOSBA-UHFFFAOYSA-N
• SMILES： [Fe].P(C1=C([H])C([H])=C(C([H])([H])[H])O1)(C1=C([H])C([H])=C(C([H])([H])[H])O1)[C]1[C]([H])[C]([H])[C]([H])[C]1[H].P(C1=C([H])C([H])=C(C([H])([H])[H])O1)(C1=C([H])C([H])=C(C([H])([H])[H])O1)[C]1[C]([H])[C]([H])[C]([H])[C]1[H] |^1:24,25,27,29,31,56,57,59,61,63|

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 1,2-bis(diphenylphosphino)-1'-(diisopropylphosphino)-3',4-di-tert-butyl ferrocene

Recent Advances in the Application of 1,2-bis(diphenylphosphino)-1'-(diisopropylphosphino)-3',4-di-tert-butyl ferrocene (CAS: 756824-22-3) in Chemical Biology and Pharmaceutical Research

The compound 1,2-bis(diphenylphosphino)-1'-(diisopropylphosphino)-3',4-di-tert-butyl ferrocene (CAS: 756824-22-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This ferrocene-based ligand, characterized by its bulky tert-butyl groups and mixed phosphine donors, has demonstrated exceptional potential in catalysis, drug discovery, and material science. Recent studies have highlighted its role in facilitating asymmetric synthesis, stabilizing reactive intermediates, and serving as a scaffold for novel therapeutic agents.

One of the most notable advancements involves the use of this ligand in transition metal-catalyzed cross-coupling reactions. Researchers have reported that its sterically demanding structure and electron-rich phosphine centers enhance the stability and reactivity of palladium and rhodium catalysts, enabling efficient C-C and C-N bond formations under mild conditions. These developments are particularly relevant for the synthesis of complex bioactive molecules, including pharmaceuticals and agrochemicals, where high enantioselectivity and yield are critical.

In the realm of drug discovery, 1,2-bis(diphenylphosphino)-1'-(diisopropylphosphino)-3',4-di-tert-butyl ferrocene has been explored as a key component in the design of metallodrugs. Its ability to coordinate with various metal ions, such as gold and platinum, has led to the development of promising anticancer agents. Preclinical studies have shown that these metal complexes exhibit potent cytotoxicity against a range of cancer cell lines while demonstrating reduced toxicity toward normal cells, suggesting a favorable therapeutic index.

Furthermore, the ligand's redox-active ferrocene core has been exploited in the development of biosensors and imaging probes. Recent work has demonstrated its utility in electrochemical sensing platforms for detecting biomolecules such as glucose and neurotransmitters. The incorporation of this ligand into fluorescent probes has also enabled real-time monitoring of cellular processes, providing valuable insights into disease mechanisms and drug action.

Despite these promising applications, challenges remain in optimizing the synthesis and scalability of 1,2-bis(diphenylphosphino)-1'-(diisopropylphosphino)-3',4-di-tert-butyl ferrocene. Current research efforts are focused on streamlining its production and exploring derivatives with tailored properties for specific applications. The compound's versatility and performance in diverse settings underscore its potential to drive innovation in chemical biology and pharmaceutical sciences, making it a focal point for ongoing investigations.